2-(2H-2,3,4,5-Tetraazolyl)-3-((2-methyl(4-quinolyl))amino)prop-2-enenitrile
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Description
2-(2H-2,3,4,5-Tetraazolyl)-3-((2-methyl(4-quinolyl))amino)prop-2-enenitrile is a useful research compound. Its molecular formula is C14H11N7 and its molecular weight is 277.291. The purity is usually 95%.
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Scientific Research Applications
Synthetic Methodologies and Chemical Properties
Hydrolysis and Photolysis of Quinol Derivatives : Quinol derivatives, sharing structural motifs with the mentioned compound, have been studied for their reactivity under hydrolysis and photolysis conditions. These processes yield reactive intermediates with potential applications in synthesizing anti-tumor agents. The study by Wang et al. (2009) discusses the selective trapping of oxenium ion intermediates and their potential in developing anti-tumor agents against various cancer cell lines (Wang et al., 2009).
Applications in Medicinal Chemistry
Coordination and Fluorescence for Intracellular Probing : The use of quinoline derivatives as fluorophores for intracellular Zn2+ probing demonstrates their utility in bioimaging and diagnostic applications. Hendrickson et al. (2003) explored the coordination chemistry of these compounds, highlighting their potential in detecting intracellular zinc, a vital component of numerous biological processes (Hendrickson et al., 2003).
Materials Science and Catalysis
Catalysis for Asymmetric Synthesis : Derivatives of quinoline have been utilized as ligands in catalytic systems for asymmetric synthesis, demonstrating their role in producing chiral molecules, which are essential for pharmaceutical applications. A study by Zhou et al. (2002) illustrates the synthesis of chiral 1,2,3,4-tetrahydroquinolinyl-oxazoline compounds and their application in asymmetric transfer hydrogenation of ketones (Zhou et al., 2002).
Anticancer and Antifungal Activities
Anticancer and Antifungal Analyses : Tetrazolylmethyl quinolines have been synthesized and evaluated for their anticancer and antifungal activities. The synthesis and biological evaluation of these compounds, as discussed by Shaikh et al. (2017), represent a significant contribution to the development of new therapeutic agents (Shaikh et al., 2017).
Properties
IUPAC Name |
(Z)-3-[(2-methylquinolin-4-yl)amino]-2-(2H-tetrazol-5-yl)prop-2-enenitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11N7/c1-9-6-13(11-4-2-3-5-12(11)17-9)16-8-10(7-15)14-18-20-21-19-14/h2-6,8H,1H3,(H,16,17)(H,18,19,20,21)/b10-8- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IDAZHGCTQCGOKX-NTMALXAHSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=CC=CC=C2C(=C1)NC=C(C#N)C3=NNN=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=NC2=CC=CC=C2C(=C1)N/C=C(/C#N)\C3=NNN=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11N7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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